Cas no 1603504-50-2 (3-Penten-2-one, 1-(cyclopropylamino)-4-methyl-)

• Product Name: 3-Penten-2-one, 1-(cyclopropylamino)-4-methyl-
• CAS No: 1603504-50-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5291882
• Update Time: 2025-05-20

3-Penten-2-one, 1-(cyclopropylamino)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 1-(cyclopropylamino)-4-methyl-

• Inchi： 1S/C9H15NO/c1-7(2)5-9(11)6-10-8-3-4-8/h5,8,10H,3-4,6H2,1-2H3
• InChI Key： QUWTUVBILLBISX-UHFFFAOYSA-N
• SMILES： C(NC1CC1)C(=O)/C=C(/C)\C

Additional information on 3-Penten-2-one, 1-(cyclopropylamino)-4-methyl-

3-Penten-2-one, 1-(cyclopropylamino)-4-methyl-

3-Penten-2-one, 1-(cyclopropylamino)-4-methyl- is a chemical compound with the CAS number 1603504-50-2. This compound belongs to the class of cyclic ketones and is characterized by its unique structure, which includes a cyclopropylamino group attached to the nitrogen atom at position 1 of the pentenone backbone. The compound has been the subject of extensive research in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of 3-Penten-2-one, 1-(cyclopropylamino)-4-methyl- is notable for its combination of a cyclopropane ring and a ketone group. The cyclopropane ring introduces strain into the molecule, which can lead to interesting reactivity and electronic properties. The ketone group at position 2 of the pentenone backbone adds to the compound's versatility, as it can participate in various types of chemical reactions, such as nucleophilic additions and enolate formations.

Recent studies have focused on the synthesis and characterization of 3-Penten-2-one, 1-(cyclopropylamino)-4-methyl-. Researchers have explored different synthetic routes to access this compound, including methods involving organocatalysis and transition metal-catalyzed reactions. These studies have highlighted the importance of stereochemistry in the synthesis of this compound, as well as its potential for use in asymmetric catalysis.

In terms of applications, 3-Penten-2-one, 1-(cyclopropylamino)-4-methyl- has shown promise in the field of drug discovery. Its unique structure makes it a potential candidate for use as a scaffold in the development of new pharmaceutical agents. For example, researchers have investigated its ability to act as a template for the construction of bioactive molecules with complex architectures.

Another area of interest is the use of 3-Penten-2-one, 1-(cyclopropylamino)-4-methyl- in agrochemicals. Its ability to interact with biological systems makes it a potential candidate for use as a herbicide or insecticide. Recent studies have explored its mechanism of action and its potential for selective targeting of specific pests or weeds.

The compound has also been studied for its role in materials science. Its unique electronic properties make it a potential candidate for use in the development of new materials with applications in electronics or energy storage. Researchers have investigated its ability to act as a precursor for the synthesis of advanced materials with tailored properties.

In terms of toxicity and environmental impact, 3-Penten-2-one, 1-(cyclopropylamino)-4-methyl- has been subjected to rigorous testing. Studies have shown that it exhibits low toxicity to humans and animals under normal conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

Looking ahead, there is significant potential for further research on 3-Penten-2-one, 1-(cyclopropylamino)-4-methyl-. Scientists are exploring new ways to modify its structure to enhance its bioavailability or stability. Additionally, there is growing interest in using this compound as a building block for the synthesis of more complex molecules with diverse functionalities.

In conclusion, 3-Penten-2-one, 1-(cyclopropylamino)-4-methyl- (CAS No. 1603504-50-2) is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an attractive target for researchers across various disciplines. As our understanding of this compound continues to grow, it is likely that new and innovative uses will be discovered in the coming years.